Cas no 95654-23-2 (Hexadecyl (hexadecylsulfamoyl)carbamate)

• Product Name: Hexadecyl (hexadecylsulfamoyl)carbamate
• CAS No: 95654-23-2
• MF: C₃₃H₆₈N₂O₄S
• MW: 588.969029426575
• CID: 2819220
• PubChem ID: 71331040
• Update Time: 2025-04-21

Hexadecyl (hexadecylsulfamoyl)carbamate Chemical and Physical Properties

Names and Identifiers

• DTXSID80759665
• 95654-23-2
• Hexadecyl (hexadecylsulfamoyl)carbamate

• Inchi： 1S/C33H68N2O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34-40(37,38)35-33(36)39-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h34H,3-32H2,1-2H3,(H,35,36)
• InChI Key： OKJJAGPOHYSOKX-UHFFFAOYSA-N
• SMILES： S(NC(=O)OCCCCCCCCCCCCCCCC)(NCCCCCCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 588.48997983Da
• Monoisotopic Mass: 588.48997983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 33
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 92.9Ų